Cas no 31454-48-5 (Cyclooctane,tetrabromo-)

• Product Name: Cyclooctane,tetrabromo-
• CAS No: 31454-48-5
• MF: C₈H₁₂Br₄
• MW: 427.796879768372
• CID: 311895
• PubChem ID: 3084540
• Update Time: 2025-04-19

Cyclooctane,tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Cyclooctane,tetrabromo-
• 1,1,2,2-tetrabromocyclooctane
• 1,3,5,7-tetrabromocyclooctane
• Tetrabromocyclooctane
• EINECS 250-640-1
• DTXSID90953470
• 31454-48-5

• Inchi： 1S/C8H12Br4/c9-5-1-6(10)3-8(12)4-7(11)2-5/h5-8H,1-4H2
• InChI Key： RTLBBTQCDMYRRE-UHFFFAOYSA-N
• SMILES： BrC1CC(CC(CC(C1)Br)Br)Br

Computed Properties

• Exact Mass: 423.76716
• Monoisotopic Mass: 423.767251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.7

Experimental Properties

• Density: 2.145
• Boiling Point: 371.4°Cat760mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.598
• PSA: 0